Furo[2,3d]pyrimidine antifolate
Furo[2,3d]pyrimidine antifolate
Brand Name:
Vulcanchem
CAS No.:
156595-85-6
VCID:
VC21140353
InChI:
InChI=1S/C20H22N6O6/c1-26(8-11-9-32-18-15(11)16(21)24-20(22)25-18)12-4-2-10(3-5-12)17(29)23-13(19(30)31)6-7-14(27)28/h2-5,9,13H,6-8H2,1H3,(H,23,29)(H,27,28)(H,30,31)(H4,21,22,24,25)/t13-/m0/s1
SMILES:
CN(CC1=COC2=NC(=NC(=C12)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C20H22N6O6
Molecular Weight:
442.4 g/mol
Furo[2,3d]pyrimidine antifolate
CAS No.: 156595-85-6
Cat. No.: VC21140353
Molecular Formula: C20H22N6O6
Molecular Weight: 442.4 g/mol
* For research use only. Not for human or veterinary use.
![Furo[2,3d]pyrimidine antifolate - 156595-85-6](/images/no_structure.jpg)
Specification
| CAS No. | 156595-85-6 |
|---|---|
| Molecular Formula | C20H22N6O6 |
| Molecular Weight | 442.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2,4-diaminofuro[2,3-d]pyrimidin-5-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H22N6O6/c1-26(8-11-9-32-18-15(11)16(21)24-20(22)25-18)12-4-2-10(3-5-12)17(29)23-13(19(30)31)6-7-14(27)28/h2-5,9,13H,6-8H2,1H3,(H,23,29)(H,27,28)(H,30,31)(H4,21,22,24,25)/t13-/m0/s1 |
| Standard InChI Key | WXINNGCGSCFUCR-ZDUSSCGKSA-N |
| Isomeric SMILES | CN(CC1=COC2=NC(=NC(=C12)N)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | CN(CC1=COC2=NC(=NC(=C12)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | CN(CC1=COC2=NC(=NC(=C12)N)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
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